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Compound of Interest

Compound Name: Anatalline

CAS No.: 1189431-36-4

Cat. No.: B019019

Get Quote

An in-depth exploration of the physicochemical properties, biosynthesis, analytical

methodologies, and pharmacological landscape of a key tobacco alkaloid biomarker.

Abstract
Anatalline, a minor tobacco alkaloid, has emerged as a critical biomarker in public health and

tobacco product research. This technical guide provides a comprehensive overview of

Anatalline, consolidating current scientific knowledge for researchers, scientists, and drug

development professionals. The document delves into its chemical identity, including its CAS

number and molecular weight, and explores its biosynthetic origins within Nicotiana species.

Detailed analytical methodologies for the detection and quantification of Anatalline are

presented, with a focus on advanced chromatographic and mass spectrometric techniques.

While the primary utility of Anatalline lies in its role as a highly specific biomarker to

differentiate between combusted and non-combusted tobacco use, this guide also addresses

the current understanding of its limited, yet intriguing, pharmacological profile in the context of

related tobacco alkaloids.
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Anatalline is a pyridine alkaloid naturally present in plants of the Nicotiana genus, most

notably Nicotiana tabacum.[1] Although it constitutes a small fraction of the total alkaloid

content compared to nicotine, its unique chemical properties and metabolic fate have

positioned it as a valuable tool in clinical and toxicological studies.[2] The principal application

of Anatalline is as a biomarker to distinguish users of smokeless tobacco products from those

who smoke cigarettes.[1] This specificity arises from its conversion to nicotelline during

combustion, a process that does not occur with non-combusted use.[1] This guide aims to

provide a detailed technical resource on Anatalline, covering its fundamental chemistry,

biological synthesis, analytical detection, and what is currently known about its biological

effects.

Physicochemical Properties
A thorough understanding of Anatalline's chemical and physical characteristics is fundamental

for its accurate identification, quantification, and for any further investigation into its biological

activities.

Property Value Source

Systematic Name cis-2,4-di(3-pyridyl)piperidine [1]

CAS Number 1189431-36-4 [1]

Molecular Formula C₁₅H₁₇N₃ [1]

Molecular Weight 239.32 g/mol [1]

Isomers
Exists as cis and trans

stereoisomers.
[1]

Anatalline possesses a central piperidine ring substituted with two pyridyl groups. This

structure is shared by a family of related tobacco alkaloids, and subtle differences in saturation

and substitution patterns give rise to distinct chemical and biological properties.

Biosynthesis in Nicotiana Species
The biosynthesis of Anatalline, like other pyridine alkaloids in tobacco, originates from nicotinic

acid.[3] While the complete enzymatic pathway has not been fully elucidated, it is understood
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to be part of the broader nicotine alkaloid biosynthesis network.

The accumulation of Anatalline can be significantly influenced by external stimuli. Research

has shown that the application of methyl jasmonate to Nicotiana tabacum cell cultures can

induce a substantial increase in Anatalline production, making it and anatabine the most

abundant alkaloids in these specific conditions.[1][4] This inducibility suggests a role for

Anatalline in the plant's defense mechanisms.

Caption: Hypothesized biosynthetic origin of Anatalline and Anatabine from Nicotinic Acid.

Analytical Methodologies
The accurate quantification of Anatalline in biological matrices is crucial for its application as a

biomarker. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the predominant

analytical technique employed for this purpose.[2][5]

Sample Preparation and Derivatization
Due to the presence of secondary amine functional groups, derivatization is often employed to

enhance the chromatographic properties and mass spectrometric sensitivity of Anatalline.[2][6]

A common and effective method involves acylation of the amine groups.

Experimental Protocol: Derivatization with Hexanoic Anhydride

Reagents: Hexanoic anhydride, 4-dimethylaminopyridine (DMAP), Toluene.

Procedure:

1. To the extracted and dried sample residue, add a solution of hexanoic anhydride and a

catalytic amount of DMAP in toluene.[6]

2. Heat the reaction mixture at 70°C for approximately 15 minutes.[6]

3. After cooling, the reaction mixture can be evaporated to dryness and reconstituted in a

suitable solvent for LC-MS/MS analysis.

This derivatization converts the secondary amines into amides, which typically exhibit improved

peak shape and ionization efficiency.[2][6]
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS provides the high sensitivity and selectivity required for detecting the low

concentrations of Anatalline found in biological samples.[2][5]

Typical LC-MS/MS Parameters:

Chromatography: Reversed-phase chromatography is commonly used.[7]

Mobile Phase: A typical mobile phase consists of a gradient of methanol or acetonitrile and

water containing a modifier such as ammonium formate to improve ionization.[2]

Ionization: Positive electrospray ionization (ESI) is generally employed.[2]

Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction

monitoring (MRM) mode is ideal for quantitative analysis.[5]

Caption: General workflow for the analysis of Anatalline in biological samples.

Pharmacological Profile and Biological Activity
The primary focus of research on Anatalline has been its utility as a biomarker, and as such,

its direct pharmacological effects have not been extensively investigated.[6]

Mechanism of Action
Detailed studies on the specific molecular interactions and signaling pathways of isolated

Anatalline are currently lacking in scientific literature.[6] While its structural similarity to other

nicotinic alkaloids suggests potential interactions with nicotinic acetylcholine receptors

(nAChRs), this has not been experimentally confirmed.[6]

Comparative Pharmacology with Related Alkaloids
Insights into the potential biological activities of Anatalline can be inferred from studies of

structurally similar minor tobacco alkaloids.
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Anatabine: This closely related alkaloid has demonstrated anti-inflammatory properties and

acts as a weaker agonist at certain nAChR subtypes compared to nicotine.[6][8]

Nornicotine: Another minor alkaloid, nornicotine, also exhibits nAChR agonist activity.[9]

It is plausible that Anatalline may share some of these properties, but dedicated

pharmacological studies are required for confirmation.

Role as a Precursor to Nicotelline
A significant aspect of Anatalline's biological relevance is its role as a precursor to nicotelline.

[1] During the combustion of tobacco, Anatalline undergoes dehydrogenation to form

nicotelline.[1] This conversion is a key reason why the ratio of Anatalline to nicotelline can be

used to differentiate between smoked and smokeless tobacco use.[1]

Conclusion and Future Directions
Anatalline is a well-established and highly specific biomarker for distinguishing between

different forms of tobacco use. Its physicochemical properties are well-characterized, and

robust analytical methods for its detection are available. The biosynthetic pathway of

Anatalline is understood to be linked to that of other nicotine alkaloids, with potential for

induced accumulation.

However, a significant gap in knowledge exists regarding the direct pharmacological effects of

Anatalline. Future research should focus on elucidating its potential interactions with nAChRs

and other biological targets. Such studies would not only provide a more complete

understanding of this minor tobacco alkaloid but could also uncover novel pharmacological

activities. Furthermore, a more detailed characterization of the enzymes involved in its

biosynthesis could open avenues for biotechnological production.

References
Jacob III, P., et al. (2022). Minor Tobacco Alkaloids as Biomarkers to Distinguish Combusted

Tobacco Use From Electronic Nicotine Delivery Systems Use. Two New Analytical Methods.

Frontiers in Pharmacology, 13, 879385. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b019019
https://en.wikipedia.org/wiki/Anatabine
https://pmc.ncbi.nlm.nih.gov/articles/PMC2751277/
https://www.benchchem.com/product/b019019/docs?utm_src=pdf-body#anatalline-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b019019/docs?utm_src=pdf-body#anatalline-a-technical-guide-for-researchers-and-drug-development-professionals
https://pubmed.ncbi.nlm.nih.gov/15490322/
https://www.benchchem.com/product/b019019/docs?utm_src=pdf-body#anatalline-a-technical-guide-for-researchers-and-drug-development-professionals
https://pubmed.ncbi.nlm.nih.gov/15490322/
https://www.benchchem.com/product/b019019/docs?utm_src=pdf-body#anatalline-a-technical-guide-for-researchers-and-drug-development-professionals
https://pubmed.ncbi.nlm.nih.gov/15490322/
https://www.benchchem.com/product/b019019/docs?utm_src=pdf-body#anatalline-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b019019/docs?utm_src=pdf-body#anatalline-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b019019/docs?utm_src=pdf-body#anatalline-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.frontiersin.org/articles/10.3389/fphar.2022.879385/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. PubChem Compound Summary for CID

443848, Anatalline. [Link]

Deo, N. M., & Crooks, P. A. (2005). A general procedure for the enantioselective synthesis of

the minor tobacco alkaloids nornicotine, anabasine, and anatabine. Journal of Heterocyclic

Chemistry, 42(4), 599-604. [Link]

Wikipedia. Anatabine. [Link]

Häkkinen, S. T., et al. (2004). Anatalline and Other Methyl Jasmonate-Inducible Nicotine

Alkaloids from Nicotiana tabacum cv. BY-2 Cell Cultures. Planta Medica, 70(10), 936-941.

[Link]

Liu, B., et al. (2008). Enantiomeric analysis of anatabine, nornicotine and anabasine in

commercial tobacco by multi-dimensional gas chromatography and mass spectrometry.

Journal of Chromatography B, 865(1-2), 13-17. [Link]

Cai, J., et al. (2019). Determination of tobacco alkaloid enantiomers using reversed phase

UPLC/MS/MS. Journal of Chromatography B, 1114-1115, 132-138. [Link]

Farré, M., et al. (2022). An Overview of Analytical Methods to Determine Pharmaceutical

Active Compounds in Aquatic Organisms. Molecules, 27(21), 7543. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Anatalline and other methyl jasmonate-inducible nicotine alkaloids from Nicotiana tabacum
cv. By-2 cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Minor Tobacco Alkaloids as Biomarkers to Distinguish Combusted Tobacco Use From
Electronic Nicotine Delivery Systems Use. Two New Analytical Methods - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b019019/docs?utm_src=pdf-body#anatalline-a-technical-guide-for-researchers-and-drug-development-professionals
https://pubchem.ncbi.nlm.nih.gov/compound/Anatalline
https://onlinelibrary.wiley.com/doi/abs/10.1002/jhet.5570420408
https://en.wikipedia.org/wiki/Anatabine
https://www.benchchem.com/product/b019019/docs?utm_src=pdf-body#anatalline-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.researchgate.net/publication/8192305_Anatalline_and_Other_Methyl_Jasmonate-Inducible_Nicotine_Alkaloids_from_Nicotiana_tabacum_cv_BY-2_Cell_Cultures
https://pubmed.ncbi.nlm.nih.gov/18342587/
https://linkinghub.elsevier.com/retrieve/pii/S1570-0232(19)30283-X
https://www.mdpi.com/1420-3049/27/21/7543
https://www.benchchem.com/product/b019019?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/15490322/
https://pubmed.ncbi.nlm.nih.gov/15490322/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9198481/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9198481/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9198481/
https://www.researchgate.net/figure/Anatalline-1-and-trans-2-4-di3-pyridylpiperidine-2_fig2_8227149
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. researchgate.net [researchgate.net]

5. An Overview of Analytical Methods to Determine Pharmaceutical Active Compounds in
Aquatic Organisms | MDPI [mdpi.com]

6. Anatalline|Tobacco Alkaloid for Research [benchchem.com]

7. researchgate.net [researchgate.net]

8. Anatabine - Wikipedia [en.wikipedia.org]

9. A general procedure for the enantioselective synthesis of the minor tobacco alkaloids
nornicotine, anabasine, and anatabine - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Anatalline: A Technical Guide for Researchers and Drug
Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019019/docs#anatalline-a-technical-guide-for-
researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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